1-octadecyl-2-(phenoxymethyl)-1H-benzimidazole
Overview
Description
1-octadecyl-2-(phenoxymethyl)-1H-benzimidazole is a chemical compound that belongs to the family of benzimidazoles. It is also known as HOE 33258 or Hoechst 33258. This compound has been widely used in scientific research due to its unique properties, including its ability to bind to DNA and its fluorescent properties. In
Scientific Research Applications
- Growth Inhibition : Liposome-associated 1-octadecyl-2-(phenoxymethyl)-1H-benzimidazole (ET-18-OCH₃) inhibits tumor cell growth in both drug-sensitive and resistant cells. Liposomal formulations enhance stability and reduce nonspecific cell membrane-associated lytic effects .
- Apoptosis Induction : ET-18-OCH₃ triggers apoptosis in leukemic cells, making it a potential antitumor agent .
- Amphiphilic Nature : The compound’s amphiphilic properties allow it to integrate into lipid bilayers. Researchers have explored its use in developing drug delivery systems.
- Accumulation in Tumor Cell Membranes : Alkyl lysophospholipids, including 1-octadecyl-2-(phenoxymethyl)-1H-benzimidazole, affect membrane fluidity and tumor cell invasion .
- Potential Antifungal Agent : Although research is ongoing, the compound’s structure suggests it may exhibit antifungal properties .
- Neurodegenerative Diseases : Investigations into its potential neuroprotective effects are underway, particularly in the context of neurodegenerative disorders .
Antitumor Properties
Drug Delivery Systems
Membrane Fluidity Modulation
Antifungal Activity
Neuroprotective Effects
Cosmetics and Personal Care
Mechanism of Action
Target of Action
Similar compounds such as 1-o-octadecyl-2-o-methyl-sn-glycero-3-phosphocholine have been shown to interact with phospholipase A2, a membrane-associated enzyme . This enzyme plays a crucial role in the metabolism of phospholipids, which are essential components of cell membranes.
Mode of Action
For instance, 1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine has been shown to inhibit the activity of phospholipase A2 . This inhibition could potentially alter the composition of cell membranes and disrupt cellular processes.
Result of Action
Based on the potential inhibition of phospholipase a2, it could lead to alterations in cell membrane composition and disrupt various cellular processes .
properties
IUPAC Name |
1-octadecyl-2-(phenoxymethyl)benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H48N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-27-34-31-26-21-20-25-30(31)33-32(34)28-35-29-23-18-17-19-24-29/h17-21,23-26H,2-16,22,27-28H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQPSLGMFDXLYIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2N=C1COC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H48N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-octadecyl-2-(phenoxymethyl)-1H-benzimidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((3-butyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide](/img/structure/B2398373.png)
![1-[(3-methoxyphenyl)acetyl]-1H-imidazole](/img/structure/B2398374.png)
![N-(thiophen-2-ylmethyl)-4-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)piperazine-1-carboxamide](/img/structure/B2398378.png)
![9-But-3-ynyl-1,4-dioxa-9-azaspiro[4.5]decane](/img/structure/B2398379.png)
![4-[2-(4-Fluorophenoxy)ethyl]-1-(2-thienylcarbonyl)piperidine](/img/structure/B2398383.png)
![N-benzyl-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide](/img/structure/B2398387.png)
![5-[2-(4-Methylphenyl)quinolin-4-yl]-1,3,4-oxadiazole-2-thiol](/img/structure/B2398390.png)
![N-(1,3-benzodioxol-5-ylmethyl)-4-[1-{2-[(3-chlorophenyl)amino]-2-oxoethyl}-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]butanamide](/img/structure/B2398391.png)
